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Compound of Interest

Compound Name: Fenchyl acetate

Cat. No.: B1672493 Get Quote

This document provides comprehensive guidance on the proper disposal procedures for

Fenchyl acetate, ensuring the safety of laboratory personnel and compliance with

environmental regulations. The following protocols are designed for researchers, scientists, and

drug development professionals to manage Fenchyl acetate waste from generation to

disposal.

I. Fenchyl Acetate Safety and Hazard Information
Fenchyl acetate is classified as a combustible liquid that causes skin and eye irritation.[1][2][3]

Adherence to proper personal protective equipment (PPE) protocols is mandatory when

handling this chemical.

Recommended Personal Protective Equipment (PPE):

Gloves: Chemically impermeable gloves must be worn.[1] Always inspect gloves prior to use

and use proper glove removal technique to avoid skin contact.[2]

Eye Protection: Tightly fitting safety goggles or a face shield are required.[1][2]

Protective Clothing: A lab coat or fire/flame-resistant and impervious clothing should be worn.

[1][3]

II. Quantitative Data for Fenchyl Acetate
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The following table summarizes key quantitative data for Fenchyl acetate, which is essential

for its safe handling and storage.

Property Value Source(s)

Molecular Formula C₁₂H₂₀O₂ [2][4][5]

Molecular Weight 196.29 g/mol [2][3]

Boiling Point 220 °C [3][4]

Flash Point 76 °C (closed cup) [3]

Solubility
Insoluble in water; soluble in

ethanol and organic solvents
[3]

III. Step-by-Step Disposal Procedure for Fenchyl
Acetate Waste
This procedure outlines the process for managing Fenchyl acetate waste within a laboratory

setting, from the point of generation to collection by an authorized waste disposal service.

Step 1: Waste Collection and Segregation

Treat all Fenchyl acetate waste as hazardous chemical waste.[6]

Collect liquid Fenchyl acetate waste in a dedicated, properly labeled hazardous waste

container.[7] Plastic containers are generally preferred over glass for hazardous waste when

compatibility is not an issue.[8]

The container must be in good condition, with a secure, leak-proof screw-on cap.[9]

Do not mix Fenchyl acetate with incompatible chemicals. Incompatible materials include

strong oxidizing agents, strong acids, and strong bases.[3] Segregate waste containers

according to their contents.[10]

Store the waste container in a designated satellite accumulation area at or near the point of

generation.[7][11]
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Use secondary containment, such as a lab tray, to capture any potential spills or leaks.[9]

Step 2: Labeling of Hazardous Waste

Label the waste container with a hazardous waste tag as soon as the first drop of waste is

added.[6]

The label must include the words "Hazardous Waste".[8][11]

Clearly list the full chemical name "Fenchyl acetate" and its concentration. Do not use

abbreviations or chemical formulas.[8][11]

Include the name and contact information of the principal investigator, the laboratory room

number, and the date of waste generation.[8]

Step 3: Storage of Fenchyl Acetate Waste

Keep the hazardous waste container tightly closed except when adding waste.[9][10]

Store the container in a cool, dry, and well-ventilated area.[1][3]

Ensure that the total volume of hazardous waste does not exceed 55 gallons in the satellite

accumulation area.[7][9]

Step 4: Arranging for Disposal

Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup

for the hazardous waste.[8]

Do not dispose of Fenchyl acetate down the drain or in regular trash.[1][8][12]

The ultimate disposal of Fenchyl acetate should be handled by a licensed chemical

destruction plant, which may involve controlled incineration with flue gas scrubbing.[1]

IV. Experimental Protocol: Triple Rinsing of Empty
Fenchyl Acetate Containers
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Empty containers that have held Fenchyl acetate must be properly decontaminated before

being discarded as regular trash.

Objective: To decontaminate an empty Fenchyl acetate container to render it non-hazardous

for disposal.

Materials:

Empty Fenchyl acetate container

Appropriate solvent (e.g., ethanol, capable of dissolving Fenchyl acetate)

Hazardous waste container for the rinsate

Required PPE (gloves, safety goggles, lab coat)

Procedure:

Ensure all PPE is correctly worn.

Pour out any remaining liquid Fenchyl acetate from the container into the designated

hazardous waste container.

Add a small amount of a suitable solvent (such as ethanol) to the empty container. The

amount of solvent should be approximately 5-10% of the container's volume.[6]

Securely cap the container and rinse it thoroughly, ensuring the solvent comes into contact

with all interior surfaces.

Decant the solvent rinsate into the designated hazardous waste container.[6][10]

Repeat the rinsing process (steps 3-5) two more times for a total of three rinses.[6][10]

After the final rinse, allow the container to air dry completely.

Once dry, deface or remove the original Fenchyl acetate label from the container.[6]
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The triple-rinsed, dried, and unlabeled container can now be disposed of in the regular trash

or recycled according to your institution's policies.[6]

V. Visual Workflow for Fenchyl Acetate Disposal
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of Fenchyl acetate.
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Collect Rinsate as
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Caption: Workflow for the safe disposal of Fenchyl acetate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1672493?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/msds/FENCHYL-ACETATE.pdf
https://www.aurochemicals.com/wp-content/uploads/2021/07/FENCHYL-ACETATE-NATURAL-SDS.pdf
https://www.chemicalbull.com/images/product/MSDS-1758834319.pdf
https://www.directpcw.com/en/index.php?controller=attachment&id_attachment=13698
https://www.guidechem.com/msds/13851-11-1.html
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.acs.org/education/policies/middle-and-high-school-chemistry/safety/hazardous-waste-and-disposal.html
https://www.benchchem.com/product/b1672493#fenchyl-acetate-proper-disposal-procedures
https://www.benchchem.com/product/b1672493#fenchyl-acetate-proper-disposal-procedures
https://www.benchchem.com/product/b1672493#fenchyl-acetate-proper-disposal-procedures
https://www.benchchem.com/product/b1672493#fenchyl-acetate-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672493?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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